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Compound of Interest

Compound Name: ES-8891

Cat. No.: B1671240 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory materials are paramount to ensuring a safe and compliant working

environment. This guide provides essential safety and logistical information for the disposal of

ES-8891, a vacuum casting resin system. The following procedures are based on the

manufacturer's Safety Data Sheets (SDS) and general best practices for hazardous waste

management.

ES-8891 is an industrial resin system, and as such, information regarding biological signaling

pathways or detailed experimental protocols in a life sciences research context is not

applicable. The focus of this guide is therefore on the operational and safety procedures for its

disposal.

Hazard Identification and Safety Summary
ES-8891 is a multi-component resin system, with at least two components, designated as

Component B and Component C, for which safety information is available. Component B, in

particular, presents several health hazards.
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Hazard Statement Classification Component

Causes skin irritation Skin Irrit. 2 B

May cause an allergic skin

reaction
Skin Sens. 1 B

Causes serious eye irritation Eye Irrit. 2 B

Harmful if inhaled Acute Tox. 4 B

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled

Resp. Sens. 1 B

May cause respiratory irritation STOT SE 3 B

Suspected of causing cancer Carc. 2 B

May cause damage to organs

through prolonged or repeated

exposure

STOT RE 2 B

Contains isocyanates. May

produce an allergic reaction.
EUH204 B

STOT SE: Specific Target Organ Toxicity - Single Exposure STOT RE: Specific Target Organ

Toxicity - Repeated Exposure

Personal Protective Equipment (PPE) and First Aid
Prior to handling ES-8891 components, it is crucial to be equipped with the appropriate

personal protective equipment. In the event of exposure, immediate and appropriate first aid

measures should be taken.
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Exposure Route Required PPE First Aid Procedure

Inhalation
Wear respiratory protection in

case of inadequate ventilation.

Remove person to fresh air

and keep comfortable for

breathing. If breathing is

difficult, seek medical

attention.[1][2]

Skin Contact Wear protective gloves.

Take off immediately all

contaminated clothing and

wash it before reuse. Wash

affected skin with soap and

water. If skin irritation or an

allergic reaction occurs, get

medical advice/attention.[1][3]

Eye Contact Wear eye protection.

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.[1][2]

[3]

Ingestion -

Do not induce vomiting. Wash

out mouth with water and seek

medical advice immediately.[1]

[2]

Disposal Procedures for ES-8891
The proper disposal of ES-8891 is governed by local, state, and national legislation for

hazardous waste.[1] The following steps provide a general guideline for its disposal.

Caption: Logical workflow for the disposal of ES-8891 components.

Step-by-Step Disposal Guidance:
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Consult Safety Data Sheets (SDS): Before initiating any disposal procedures, thoroughly

review the SDS for each component of the ES-8891 system.

Evaluate Waste Stream: Determine if the components can be safely mixed and cured for

disposal. According to the SDS for Resin 8891 Component C, "Curing in large quantities or

under improper conditions may cause fire. Dispose of without curing and mixing with other

materials."[2] Therefore, for larger quantities, disposal of the unmixed components as

hazardous waste is the required path.

Uncured Component Disposal:

Treat individual, uncured components of ES-8891 as hazardous waste.

Do not mix with other waste streams.[2]

Ensure containers are tightly sealed and properly labeled with the contents and associated

hazards.

Store in a designated, well-ventilated, and locked-up area away from direct sunlight.[1]

Arrange for collection by a certified hazardous waste disposal service in accordance with

all applicable regulations.

Cured Material Disposal (for small quantities, if deemed safe):

If small amounts of the components can be safely mixed and fully cured into an inert solid,

this may potentially be disposed of as non-hazardous waste.

Crucially, verify this with your institution's environmental health and safety (EHS)

department and local waste disposal regulations, as regulations can vary significantly.

The curing process should be performed in a well-ventilated area, such as a fume hood,

while wearing appropriate PPE.

Decontamination:

Decontaminate any reusable equipment, such as mixing paddles or containers, according

to your laboratory's standard operating procedures for hazardous materials.
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Dispose of any single-use items that have come into contact with uncured ES-8891
components as hazardous waste.

Disclaimer: The information provided here is for general guidance only. Always consult the

official Safety Data Sheets for ES-8891 and adhere to all local, state, and national regulations

for hazardous waste disposal. Your institution's Environmental Health and Safety office is the

primary resource for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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